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Compound of Interest

2,4-Bis(4-chlorophenyl)-4-
Compound Name:
oxobutanoic acid

CAS No.: 344281-05-6

Cat. No.: B2507711

Get Quote

\ J

Formula: C16H12Cl203 Molecular Weight: 323.17 g/mol Primary Application: Antimicrobial
Agents & Synthetic Intermediates|1]

Executive Technical Summary

The molecular formula C16H12Cl203 represents a specific chemical space often utilized in the
development of antimicrobial agents and flavonoid-based enzyme inhibitors.[1] While multiple
isomers exist, the most pharmacologically relevant entity is Clofenoxyde (Bis[4-
(chloroacetyl)phenyl] ether), an antifungal and antibacterial agent.

For researchers, this formula presents a balance of lipophilicity (due to the aromatic rings and
chlorine substituents) and reactivity (via the alpha-chloro ketone or ether linkages), making it a
versatile scaffold for "Click Chemistry" and fragment-based drug design (FBDD).

Quantitative Physicochemical Profile
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Computational

Property Value Unit .
Basis
) Standard Atomic
Molecular Weight 323.17 g/mol ]
Weights
Monoisotopic Mass 322.0163 Da Cl isotope abundance
Heavy Atom Count 21 - Non-hydrogen atoms

Structure dependent
Rotatable Bonds 4-6 - (High flexibility in
ether linkers)

High Lipophilicity

Est.[1][2] LogP 35-42
(Clofenoxyde)
Carbonyl/Ether
H-Bond Acceptors 3
oxygens

Primary Compound Analysis: Clofenoxyde

IUPAC Name: 1-[4-[4-(2-chloroacetyl)phenoxy]phenyl]-2-chloroethanone CAS Registry: 10556-
23-7 (Generic/lsomer dependent)[1]

Clofenoxyde is a bis-alkylating agent.[1] Its mechanism of action typically involves the
alkylation of nucleophilic residues (cysteine thiols or histidine imidazoles) in essential microbial
enzymes, leading to irreversible inhibition.

Structural Mechanism & Reactivity

The molecule consists of two phenyl rings linked by an ether oxygen, with each ring para-
substituted by a chloroacetyl group.[1]

o Ether Linkage: Provides rotational flexibility, allowing the molecule to span binding pockets.

[1]

» -Haloketone Moiety: This is the "warhead."[1] The carbon adjacent to the chlorine is highly
electrophilic (
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susceptible).[1] It reacts rapidly with biological nucleophiles.[1]

Synthesis Pathway (Friedel-Crafts Bis-Acylation)

The most robust synthesis involves the double Friedel-Crafts acylation of diphenyl ether.[1]
This method is preferred for its high atom economy and scalability.[1]

Reaction Logic:
o Substrate: Diphenyl ether (electron-rich aromatic system).[1]
o Reagent: Chloroacetyl chloride (electrophile).[1]
e Catalyst: Aluminum Chloride (
, Lewis Acid).[1]

o Regioselectivity: The ether oxygen is an ortho/para director.[1] Due to steric hindrance at the
ortho position, the para substitution is heavily favored, yielding the symmetric 4,4'-isomer.

Visualization: Synthetic Pathway

Electrophilic Attack Clofenoxyde
fm————————— 1 Aromatization (C16H12CI203)

2 equiv. Chloroacetyl Chloride 1 Sigma Complex

o -CO- L > 1 i Elimination
(CI-CH2-CO-Cl) Activation ] Intermediate |
HCI (Byproduct)

AICI3 (Lewis Acid)

Diphenyl Ether
(C12H100)

Figure 1: Friedel-Crafts Bis-Acylation Pathway for Clofenoxyde

Click to download full resolution via product page

Figure 1: The stepwise electrophilic aromatic substitution pathway converting diphenyl ether to
Clofenoxyde.
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Experimental Protocol: Synthesis of Ci16H12Cl203
(Clofenoxyde)

Objective: Synthesize 1-[4-[4-(2-chloroacetyl)phenoxy]phenyl]-2-chloroethanone via Friedel-
Crafts acylation. Safety Warning: Chloroacetyl chloride is a lachrymator and highly corrosive.[1]

reacts violently with water.[1] Perform all steps in a fume hood under inert atmosphere (

or Ar).

Materials

e Diphenyl ether (17.0 g, 0.1 mol)

Chloroacetyl chloride (28.2 g, 0.25 mol) [Excess ensures bis-acylation]

Aluminum chloride, anhydrous (33.4 g, 0.25 mol)

Carbon disulfide (

) or Dichloromethane (DCM) [Solvent]

Ice/HCI mixture (Quenching)
Step-by-Step Methodology
o Catalyst Preparation:

o In a 500 mL three-necked round-bottom flask equipped with a reflux condenser, dropping
funnel, and drying tube (

), suspend 33.4 g of anhydrous
in 100 mL of dry
(or DCM).

o Note: Ensure the system is strictly anhydrous to prevent catalyst deactivation.[1]

o Reagent Addition:

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1_2-dichloro-3-phenylcyclobut-2-en-1-yl_benzene
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-dichloro-3-phenylcyclobut-2-en-1-yl_benzene
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-dichloro-3-phenylcyclobut-2-en-1-yl_benzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2507711?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Mix diphenyl ether (17.0 g) and chloroacetyl chloride (28.2 g) in a separate flask.
o Add this mixture dropwise to the stirred

suspension over 45 minutes.

o Observation: Evolution of HCI gas will occur (trap with NaOH scrubber).[1] The mixture will
turn dark red/brown (formation of the acylium ion complex).

e Reaction Phase:
o Once addition is complete, heat the mixture to gentle reflux (approx. 40-46°C for

) for 4—6 hours.

o Monitor via TLC (Hexane:Ethyl Acetate 8:2).[1] The starting material spot (
) should disappear.[1]
¢ Quenching & Isolation:

Cool the reaction mixture to 0°C.

[¢]

o Critical Step: Pour the reaction mass slowly onto 300g of crushed ice mixed with 50 mL
concentrated HCI. This decomposes the aluminum complex.[1]

o Phase Separation: If using DCM, separate the organic layer.[1] If using
, distill off the solvent or separate.[1]

o Wash the organic layer with water (
mL), 5%

(

mL), and brine.
o Purification:

o Dry over anhydrous
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and evaporate the solvent.[1]

o Recrystallize the crude solid from Ethanol or Benzene/Petroleum Ether.[1]
o Yield Target: 60—75%.

o Expected MP: 100-102°C.[1]

Secondary Chemical Space: Dichlorinated
Flavonoids

While Clofenoxyde is the direct linear isomer, the formula C16H12Cl203 also maps to
Dichlorinated Methoxyflavones. These are critical in cancer research as kinase inhibitors.[1]

o Scaffold: 2-phenylchromen-4-one (Flavone core).[1]
o Substituents: To match Ci6H12Cl20s3:

o Core: C15H1002[1]

o Modifications: Add 1 Carbon (Methoxy group,

) + 2 Chlorines.[1]

o Result: Dichloro-methoxyflavone.[1]

Comparative Workflow: Linear vs. Cyclic Isomers

The following diagram illustrates how the same atomic inputs diverge into different
pharmacological classes based on synthetic strategy.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1_2-dichloro-3-phenylcyclobut-2-en-1-yl_benzene
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-dichloro-3-phenylcyclobut-2-en-1-yl_benzene
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-dichloro-3-phenylcyclobut-2-en-1-yl_benzene
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-dichloro-3-phenylcyclobut-2-en-1-yl_benzene
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-dichloro-3-phenylcyclobut-2-en-1-yl_benzene
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-dichloro-3-phenylcyclobut-2-en-1-yl_benzene
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-dichloro-3-phenylcyclobut-2-en-1-yl_benzene
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-dichloro-3-phenylcyclobut-2-en-1-yl_benzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2507711?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Formula: C16H12CI203

Linear Path Cyclic Path
(Ether Linkage) (Flavonoid Scaffold)

laisen-Schmidt
+ Cyclization

Clofenoxyde Dichloro-Methoxyflavone
(Antifungal)

Figure 2: Divergent Chemical Space of C16H12CI203

(Kinase Inhibitor)

Click to download full resolution via product page

Figure 2: Structural divergence of the C16H12CI203 formula into distinct pharmacological
classes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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